Cas no 2470439-94-0 (imidazo1,2-bpyridazine-2-carboxylic acid hydrochloride)

• Product Name: imidazo1,2-bpyridazine-2-carboxylic acid hydrochloride
• CAS No: 2470439-94-0
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• MDL: MFCD32711047
• CID: 5327730
• PubChem ID: 154878715
• Update Time: 2025-06-10

imidazo1,2-bpyridazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-2-carboxylic acid, hydrochloride (1:1)
• imidazo1,2-bpyridazine-2-carboxylic acid hydrochloride

• MDL： MFCD32711047
• Inchi： 1S/C7H5N3O2.ClH/c11-7(12)5-4-10-6(9-5)2-1-3-8-10;/h1-4H,(H,11,12);1H
• InChI Key： ZBVMBMAQIHFKOL-UHFFFAOYSA-N
• SMILES： C(C1=CN2N=CC=CC2=N1)(=O)O.Cl

Additional information on imidazo1,2-bpyridazine-2-carboxylic acid hydrochloride

Recent Advances in the Study of Imidazo[1,2-b]pyridazine-2-carboxylic Acid Hydrochloride (CAS: 2470439-94-0)

Imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride (CAS: 2470439-94-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The synthesis of imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study employed a multi-step reaction sequence involving condensation and cyclization reactions, followed by hydrochloric acid treatment to obtain the final product. Advanced spectroscopic techniques, including NMR and mass spectrometry, were used to confirm the compound's structure and purity, which is critical for its subsequent biological evaluation.

One of the most promising applications of imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride lies in its role as a kinase inhibitor. A recent preclinical study demonstrated its potent inhibitory activity against a subset of protein kinases involved in inflammatory pathways. The compound exhibited a high binding affinity to the ATP-binding site of these kinases, as revealed by X-ray crystallography. This finding suggests its potential as a lead compound for developing novel anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its kinase inhibitory properties, imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride has shown promise in oncology research. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in inhibiting the proliferation of certain cancer cell lines, including non-small cell lung cancer (NSCLC) and breast cancer. The compound's mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, as evidenced by flow cytometry and Western blot analysis. These results highlight its potential as a scaffold for designing targeted cancer therapies.

Despite these advancements, challenges remain in the development of imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation approaches to address these limitations and improve its clinical translatability.

In conclusion, imidazo[1,2-b]pyridazine-2-carboxylic acid hydrochloride (CAS: 2470439-94-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a kinase inhibitor and anti-proliferative agent underscores its potential in treating inflammatory diseases and cancer. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for future therapeutic applications.